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Effect of salt concentration on Reactive Orange
86 exhaustion.
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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

Technical Support Center: Reactive Orange 86
Dyeing

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
Reactive Orange 86 in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the dyeing process with
Reactive Orange 86, with a focus on the impact of salt concentration.
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Issue

Possible Cause

Recommended Solution

Pale or Light Shades

Insufficient Salt Concentration:
Salt is crucial for neutralizing
the negative charge on the
cotton fiber surface, allowing
the anionic dye to approach
and exhaust onto the fiber.[1]
[2][3] Low salt levels result in

poor dye uptake.

Increase the salt concentration
in the dyebath. Refer to the
recommended salt
concentrations in Table 1 for
guidance based on the desired
shade depth.[4]

Premature Dye Hydrolysis:
Reactive dyes can react with
water (hydrolysis), rendering
them unable to bond with the
fiber.[3][5] This is more likely to
occur in highly alkaline
conditions before the dye has

exhausted onto the fiber.

Ensure the dyebath is neutral
or slightly acidic before adding
salt and dye.[6] Add alkali
(e.g., soda ash) only after the
dye has had sufficient time to
exhaust onto the fiber in the

presence of salt.

Incorrect Dyeing Temperature:
The reactivity of the dye is
temperature-dependent. For
hot brand reactive dyes, a
higher temperature is required

for optimal fixation.[3]

Maintain the recommended
dyeing temperature for
Reactive Orange 86

throughout the fixation phase.

Uneven Dyeing or Patchiness

Rapid Dye Uptake: Adding all
the salt at once, especially in
high concentrations, can cause
the dye to rush onto the fabric,

leading to unevenness.

Add the salt portion-wise (e.g.,
in two or three increments) to
allow for gradual and even dye

exhaustion.[7]

Dye Aggregation: Very high
salt concentrations can cause
dye molecules to aggregate,
which can lead to spotting or

unlevel dyeing.[8]

Avoid excessive salt
concentrations beyond the
recommended levels. Ensure
good agitation of the dyebath
to keep the dye dispersed.
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Improper Dissolving of Dye or
Salt: If the dye or salt is not
fully dissolved before adding
the fabric, it can lead to specks

and uneven color.

Ensure both the Reactive
Orange 86 dye and the salt are
completely dissolved in
separate containers before

adding them to the dyebath.

Poor Wash Fastness

Incomplete Fixation:
Insufficient alkali or fixation
time will result in a significant
amount of unfixed dye that

washes off.

Ensure the correct amount of
alkali is used and that the
fixation time is adequate. The
pH of the dyebath during
fixation should be between
10.5 and 11.[9]

Ineffective Wash-off: Unfixed
and hydrolyzed dye must be
thoroughly removed after
dyeing to prevent bleeding and

improve wash fastness.[5]

Perform a thorough washing-
off process, including a
soaping step at or near the
boil, to remove all residual dye.
[10]

Inconsistent Shade

Reproducibility

Variations in Salt
Concentration: Even small
deviations in the amount of salt
can affect the final shade,

especially for pale shades.[7]

Accurately weigh all chemicals,
including the salt, for each
experiment. Keep a detailed

record of all parameters.

Fluctuations in Liquor Ratio:
The ratio of the volume of
water to the weight of the
fabric affects the concentration
of both the dye and the salt,

impacting exhaustion.[11]

Maintain a consistent liquor
ratio across all experiments to

ensure reproducible results.

Frequently Asked Questions (FAQS)

Q1: What is the primary role of salt in the Reactive Orange 86 dyeing process?

Al: Salt, typically sodium chloride (NaCl) or sodium sulfate (Na2S0Oa), acts as an electrolyte in

the dyebath.[2][3] Cotton fibers develop a negative surface charge in water, which repels the

negatively charged (anionic) Reactive Orange 86 dye molecules. The salt neutralizes this
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negative charge on the fiber, reducing the repulsion and allowing the dye to move closer to the
fiber surface and be adsorbed. This process is known as exhaustion.[1][2][3]

Q2: How does the concentration of salt affect the exhaustion of Reactive Orange 867

A2: The concentration of salt has a significant impact on dye exhaustion. Increasing the salt
concentration generally increases the exhaustion of the dye onto the fiber up to an optimal
point.[8] This is because more salt effectively neutralizes the fiber's negative charge, promoting
dye uptake. However, excessively high salt concentrations can lead to dye aggregation, which
may hinder diffusion into the fiber and can cause uneven dyeing.[8]

Q3: What is the recommended salt concentration for dyeing with Reactive Orange 86?

A3: The optimal salt concentration depends on the desired depth of shade (percentage of dye
on the weight of fabric). For lighter shades, less salt is required, while darker shades
necessitate higher salt concentrations to achieve adequate exhaustion. The following table
provides general recommendations for salt (Sodium Chloride or Sodium Sulfate) and soda ash
concentrations based on the dye percentage.

Table 1: Recommended Salt and Soda Ash Concentrations for Reactive Orange 86 Dyeing

Dye Percentage (on weight Sodium Chloride / Sodium
Soda Ash (g/L)

of fabric) Sulfate (g/L)

<0.5% 20 10
0.5% - 1.0% 30 15
1.0% - 2.0% 40 20
2.0% - 4.0% 60 20
> 4.0% 80 20

Source: Adapted from general

reactive dyeing guidelines.[4]

Q4: Can | use any type of salt for the dyeing process?
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A4: While both sodium chloride (common salt) and sodium sulfate (Glauber's salt) can be used,
it is important to use non-iodized salt to avoid any unwanted reactions.[6] Glauber's salt is
sometimes preferred as the presence of chloride ions in common salt can be corrosive to some
dyeing equipment.[12]

Q5: What happens if | add the alkali (soda ash) before the salt?

A5: Adding the alkali before the salt and allowing for sufficient exhaustion time is not
recommended. The alkali creates a high pH environment that activates the reactive groups on
the dye molecules.[2] If this happens while the dye is still predominantly in the water and not on
the fiber, a significant portion of the dye will react with the water (hydrolyze) and become
inactive, leading to a pale shade and poor dye utilization.[3][5]

Experimental Protocol: Exhaustion Dyeing of Cotton
with Reactive Orange 86

This protocol outlines a standard procedure for dyeing a 10-gram sample of cotton fabric with
Reactive Orange 86, with variations in salt concentration.

1. Materials and Reagents:

e Pre-scoured and bleached 100% cotton fabric (10 g)

» Reactive Orange 86 dye powder

¢ Sodium chloride (NacCl)

e Sodium carbonate (Soda Ash, Na2COs)

» Non-ionic soaping agent

« Distilled water

o Laboratory dyeing machine or a temperature-controlled water bath with a stirrer

o Beakers, graduated cylinders, and an analytical balance
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pH meter or pH indicator strips

. Dyebath Preparation:

Set the liquor ratio to 1:20. For a 10g fabric sample, the total dyebath volume will be 200 mL.

Prepare a stock solution of Reactive Orange 86 (e.g., 1% wi/v).

For a 2% shade, you will need 0.2 g of dye. This can be taken from the stock solution.

Prepare separate beakers for dissolving the salt and soda ash. For example, for a 60 g/L salt
concentration, dissolve 12 g of NaCl in distilled water. For a 20 g/L soda ash concentration,
dissolve 4 g of Na2COs in distilled water.

. Dyeing Procedure:

Set the dyebath in the dyeing machine or water bath to the recommended dyeing
temperature for Reactive Orange 86 (typically around 60-80°C for hot brand reactive dyes).

Add the dissolved dye solution to the dyebath.

Add the dissolved sodium chloride to the dyebath.

Introduce the cotton fabric into the dyebath.

Run the dyeing machine or stir the dyebath for 30-45 minutes to allow for dye exhaustion.

After the exhaustion phase, add the dissolved soda ash to the dyebath to raise the pH to
10.5-11.

Continue the dyeing process at the same temperature for another 45-60 minutes for dye
fixation.

. Washing-off Procedure:

Remove the dyed fabric from the dyebath and rinse with cold water until the water runs clear.

Rinse with hot water.
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e Prepare a soaping bath with a non-ionic soaping agent (e.g., 2 g/L) at or near boiling
temperature. Treat the fabric for 10-15 minutes.

» Rinse again with hot water and then with cold water.

e Squeeze the excess water and air dry the fabric.

Diagrams
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Caption: Experimental workflow for the exhaustion dyeing of cotton with Reactive Orange 86.
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Caption: The role of salt in overcoming electrostatic repulsion for dye exhaustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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